Cas no 13949-65-0 (Pentanoic acid, 2-phenoxy-)
Pentanoic acid, 2-phenoxy- structure
Product Name:Pentanoic acid, 2-phenoxy-
CAS No:13949-65-0
MF:C11H14O3
MW:194.227063655853
CID:1272200
Update Time:2024-08-03
Pentanoic acid, 2-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2-phenoxy-
-
- Inchi: 1S/C11H14O3/c1-2-6-10(11(12)13)14-9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3,(H,12,13)
- InChI Key: XYOHPPZTSDDKFM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(OC1=CC=CC=C1)CCC
Computed Properties
- Exact Mass: 194.094
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.113±0.06 g/cm3(Predicted)
- Melting Point: 114-116 °C(Solv: benzene (71-43-2); ligroine (8032-32-4))
- Boiling Point: 311.4±15.0 °C(Predicted)
- pka: 3.22±0.10(Predicted)
Pentanoic acid, 2-phenoxy- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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